Orion dental resin
Description
Evolution of Resin-Based Dental Materials
The history of dental restorative materials has seen a shift from less aesthetic and mechanically limited options towards tooth-colored, adhesive systems. Early attempts at tooth repair involved various materials, including resin-based mixtures, metals, and gemstones, which often lacked durability and aesthetics exactadental.com. The advent of synthetic resins in the 1940s marked a significant turning point. Initially, resins like polymethyl methacrylate (B99206) were used for their aesthetic properties and ease of manipulation, although their adhesion to tooth structures was poor, leading to issues like marginal leakage and secondary caries mdpi.com.
A major breakthrough occurred with the introduction of the acid-etch technique in 1955, which enhanced the mechanical retention of acrylic resins by creating a roughened enamel surface mdpi.com. The 1960s saw the introduction of the first dental composite, comprising an acrylic polymer and inorganic fillers, offering improved strength and aesthetics exactadental.com. Subsequent decades brought continuous refinement, with researchers experimenting with various fillers like silica (B1680970) and glass particles to enhance mechanical properties exactadental.com. The introduction of light-curing techniques in the 1960s allowed for better control over the setting process exactadental.com. By the 1980s, composite resin materials, including microfill composites that better mimicked the natural translucency of teeth, began to dominate restorative dentistry exactadental.com. Nanotechnology further advanced dental composites in the late 20th century, incorporating nanoparticles to improve mechanical properties and polish retention exactadental.com.
Unlike amalgam, composite resins require multiple steps and exacting techniques for optimal results shofu.com. The chemistry of composite resins has changed significantly over the past five decades shofu.com. While compositions vary, most composites traditionally use bisphenol-A diglycidylmetacrylate (Bis-GMA) or urethane (B1682113) dimethacrylate (UDMA) with glass and colloidal silica fillers shofu.com. Classification has expanded beyond filler size to include physical and chemical characteristics, viscosity, placement method, and even bioactivity shofu.com. Recent advancements include nanohybrid and nanofilled composites offering optimized physical properties and polishability shofu.com. Bulk-fill composites, designed for placement in thicker increments, represent another significant evolution, requiring formulations with enhanced depth of cure and reduced polymerization shrinkage stress nih.gov.
Scope and Research Imperatives for Orion-Based Dental Resin Systems
"Orion dental resin" is identified as a type of composite resin used in dentistry for applications including fillings, crowns, and bridges ontosight.ai. It is described as a composite resin containing a mixture of monomers, fillers, and initiators, designed to mimic the natural appearance and durability of tooth enamel ontosight.ai. Research on "Orion" resin systems falls within the broader scope of advancing dental polymeric materials.
A study characterizing the translucency and polymerization ability of contemporary resin composites included "Orion" (Enamel and Dentin; DFL) among the materials evaluated scifiniti.comresearchgate.net. This research assessed the translucency parameter (TP) and the degree of conversion (DC) as a function of thickness using spectrophotometry and Fourier transform infrared spectroscopy (FTIR) scifiniti.comresearchgate.net. The study found that while enamel shades of different brands showed similar TP and curing potential, there was significant variation in these parameters for dentin shades scifiniti.comresearchgate.net. Notably, "Orion" and "Sirius-Z" resins in the dentin version were able to achieve a high degree of polymerization scifiniti.com. The relationship between opacity and polymerization potential was significant for baseline DC but not for values taken after 1 hour, suggesting that delayed polymerization processes can compensate for slow initial polymerization depending on the resin composite scifiniti.com.
Another study utilized an "Orion 520" oven for postcuring thermal treatment of experimental dental composites based on BisGMA and TEGDMA monomers nih.gov. While this refers to equipment used in research rather than the "this compound" itself, it highlights the context of research into the mechanical properties and degree of conversion of dental composites, which would be relevant for characterizing an "Orion-based" system nih.gov.
Research imperatives for "Orion-based" dental resin systems, based on the general challenges and advancements in dental polymers, would likely include:
Optimizing Chemical Composition: Further investigation into the specific monomer blend, filler type, size, and distribution, and initiator system to enhance mechanical properties (flexural strength, fracture toughness, wear resistance) and reduce polymerization shrinkage stress shofu.comnih.govpocketdentistry.com.
Improving Durability and Degradation Resistance: Addressing the limitations of current methacrylate-based materials, such as hydrolytic degradation of ester bonds, potentially through novel monomer designs or the incorporation of degradation-resistant components frontiersin.orgacs.org.
Enhancing Polymerization Efficiency and Depth of Cure: Research into photoinitiator systems and material translucency to ensure adequate polymerization, especially in bulk-fill applications and deeper restorations shofu.comnih.govscifiniti.com.
Characterizing Physicochemical Properties: Detailed studies on properties like translucency, color stability, water sorption, and solubility to ensure aesthetic longevity and material integrity in the oral environment scifiniti.commdpi.com.
Investigating Filler-Matrix Interaction: Optimizing the coupling agent and filler surface modification to improve the bond between the organic matrix and inorganic fillers, which is critical for the composite's mechanical performance and hydrolytic stability pocketdentistry.compocketdentistry.comresearchgate.net.
While specific detailed research findings solely focused on the chemical compound "this compound" as a distinct entity with a unique chemical structure (beyond being a type of composite resin) are not extensively detailed in the search results, the studies referencing "Orion" in the context of translucency and polymerization scifiniti.comresearchgate.net and the use of "Orion" equipment in dental material research nih.gov indicate its presence within the domain of dental material science investigation. The FDA listing for "Orion-Chemical and L/C Core Build-Up Material" further confirms "Orion" as a brand or designation for a dental composite resin material fda.report. Research imperatives for such a system align with the broader goals in dental polymer science: developing materials with improved mechanical properties, enhanced durability, reduced shrinkage, and optimized aesthetic characteristics.
Data Tables
While comprehensive data specifically comparing the chemical composition of "this compound" to other resins was not found as a distinct chemical entity with a unique formula, data on the properties of "Orion" in comparison to other composite resins in a study on translucency and polymerization is available scifiniti.comresearchgate.net.
Table 1: Translucency Parameter (TP) of Dental Resin Composites
| Material (Shade) | Translucency Parameter (TP) |
| Forma (Enamel) | Similar to others scifiniti.com |
| Empress Direct (Enamel) | Similar to others scifiniti.com |
| Sirius-Z (Enamel) | Similar to others scifiniti.com |
| Orion (Enamel) | Similar to others scifiniti.com |
| Forma (Dentin) | Highest opacity scifiniti.com |
| Empress Direct (Dentin) | High opacity scifiniti.com |
| Sirius-Z (Dentin) | Lower opacity scifiniti.com |
| Orion (Dentin) | Lower opacity scifiniti.com |
| Forma (Body) | Similar opacity to Orion/Sirius-Z Dentin scifiniti.com |
Table 2: Degree of Conversion (DC) of Dental Resin Composites
| Material | Immediate DC (Relative) | DC after 1 hour (Relative) |
| Forma (Dentin) | Lower polymerization potential scifiniti.com | Delayed polymerization may compensate scifiniti.com |
| Empress Direct (Dentin) | Lower polymerization potential scifiniti.com | Delayed polymerization may compensate scifiniti.com |
| Sirius-Z (Dentin) | High degree of polymerization scifiniti.com | High degree of polymerization scifiniti.com |
| Orion (Dentin) | High degree of polymerization scifiniti.com | High degree of polymerization scifiniti.com |
Detailed Research Findings
Research involving "Orion" dental resin systems has investigated their polymerization characteristics and optical properties. A study published in 2025 examined the translucency and polymerization ability of several contemporary resin composites, including "Orion" scifiniti.comresearchgate.net. The study found that the degree of conversion (DC) was dependent on the material tested and the analysis depth scifiniti.com. For dentin shades, "Orion" and "Sirius-Z" resins demonstrated the ability to achieve a high degree of polymerization scifiniti.com. The research also indicated a correlation between translucency and polymerization potential at baseline, although this relationship was not significant when considering DC values after 1 hour, suggesting that delayed polymerization can occur and influence the final conversion scifiniti.com. This highlights that the specific formulation of a resin composite significantly impacts its curing behavior and optical properties.
Compound Names and PubChem CIDs
Properties
CAS No. |
105287-44-3 |
|---|---|
Molecular Formula |
C12H14N2 |
Synonyms |
Orion dental resin |
Origin of Product |
United States |
Synthetic Methodologies and Precursor Chemistry of Orion Dental Resin
Monomer Synthesis Pathways and Optimization
The primary monomers in many dental resins are multifunctional methacrylates, such as bisphenol A-glycidyl methacrylate (B99206) (Bis-GMA), urethane (B1682113) dimethacrylate (UDMA), and triethylene glycol dimethacrylate (TEGDMA). Their synthesis typically involves reactions that introduce methacrylate groups onto a core structure.
Bis-GMA, a widely used base monomer, is commonly synthesized by the reaction of bisphenol A and glycidyl (B131873) methacrylate. This reaction involves the opening of the epoxy ring of glycidyl methacrylate by the hydroxyl groups of bisphenol A, followed by the reaction of the resulting hydroxyl groups with additional glycidyl methacrylate or other methacrylate-functionalizing agents. ekb.eguni-muenchen.de UDMA synthesis often involves the reaction of a diisocyanate (such as hexamethylene diisocyanate or isophorone (B1672270) diisocyanate) with a hydroxyl-functionalized methacrylate (like 2-hydroxyethyl methacrylate, HEMA). researchgate.net TEGDMA is typically synthesized by the esterification of triethylene glycol with methacrylic acid or a methacrylate derivative.
Optimization of these synthesis pathways focuses on achieving high yields of the desired monomer, controlling purity to minimize byproducts that could negatively impact polymerization or material properties, and tailoring molecular structure to influence viscosity, reactivity, and the mechanical properties of the final polymer network. pocketdentistry.comnih.gov
Radical polymerization in dental resins is typically initiated by systems that generate free radicals upon exposure to light (photoinitiators) or through a chemical reaction (chemical initiators). acs.orgpocketdentistry.com
Photoinitiator systems are prevalent in light-cured dental composites. A common Type II photoinitiator system involves camphorquinone (B77051) (CQ) as the primary photoinitiator, often used in conjunction with a co-initiator, typically a tertiary amine like ethyl 4-dimethylaminobenzoate (EDAB). pocketdentistry.comoraljournal.com Upon irradiation with visible blue light (400-500 nm), CQ absorbs energy and is excited to a triplet state. This excited CQ then interacts with the amine co-initiator, undergoing a hydrogen abstraction reaction that generates free radicals capable of initiating methacrylate polymerization. pocketdentistry.comoraljournal.com
Other photoinitiators include Type I initiators like acylphosphine oxides (e.g., phenylbis(2,4,6-trimethylbenzoyl)-phosphine oxide, BAPO), which undergo unimolecular cleavage upon light absorption to directly form free radicals. pocketdentistry.com Synthesis of photoinitiators like CQ involves specific organic synthesis routes to produce the diketone structure. fishersci.cacenmed.comsigmaaldrich.comcenmed.cominnexscientific.com
Chemically activated dental resins utilize redox initiator systems that generate radicals through a chemical reaction when two pastes are mixed. A common system involves benzoyl peroxide (BPO) as the initiator and a tertiary aromatic amine as the accelerator. acs.org BPO decomposes to produce radicals, a process accelerated by the presence of the amine. acs.org The synthesis of BPO is typically carried out through the reaction of benzoyl chloride with hydrogen peroxide. wikipedia.org
Co-monomers are frequently incorporated into dental resin formulations to modify the properties of the final polymer. Derivatization strategies involve synthesizing monomers with specific functional groups or molecular architectures to impart desired characteristics such as reduced polymerization shrinkage, increased flexibility, improved adhesion, or antibacterial properties. nih.govnih.govnih.gov
Examples include the synthesis of monomers with longer aliphatic chains to reduce cross-linking density and increase flexibility, or the incorporation of acidic or phosphorus-containing groups to enhance bonding to tooth structure. nih.govmdpi.com Fluoride-releasing monomers have also been synthesized by incorporating fluoride-containing moieties into the methacrylate structure. nih.govnih.gov
Derivatization allows for fine-tuning the monomer mixture's reactivity, viscosity, and the resulting polymer network's physical and mechanical properties. nih.gov
Beyond simple monomers, the synthesis of higher molecular weight oligomers can be employed to influence the polymerization process and the final network structure. Oligomers are molecules composed of a few repeating monomer units. In the context of dental resins, these are typically methacrylate-terminated oligomers.
The use of oligomers, such as urethane dimethacrylate oligomers, can impact polymerization kinetics and the homogeneity of the resulting polymer network. researchgate.netnih.gov Oligomers can be synthesized through controlled polymerization techniques or step-growth reactions that yield molecules with methacrylate functionalities at the chain ends. nih.gov
Incorporating oligomers can lead to a more homogeneous network formation compared to systems based solely on smaller monomers, potentially influencing properties like conversion rate, shrinkage stress, and mechanical strength. nih.gov While some dental resins primarily utilize monomer mixtures, the inclusion of specific oligomers represents an advanced strategy in resin design. nih.gov
Formulation Science of Dental Resin Blends
The formulation of a dental resin involves carefully blending monomers, initiators, and other additives to achieve a material with optimal handling characteristics before curing and desired mechanical and physical properties after polymerization. mdpi.comresearchgate.netfrontiersin.org
The chemical structures of the monomers in the blend influence their miscibility and the homogeneity of the resulting mixture. The interplay between monomers with different rigidities and functional groups affects the network formation and the final properties of the polymer. nih.gov
Diluents, such as TEGDMA, serve to reduce the viscosity of the resin blend, facilitating handling and improving the infiltration of the resin into the tooth structure or filler network. researchgate.netpocketdentistry.comscielo.br While they reduce viscosity, diluent monomers like TEGDMA are also typically multifunctional (e.g., dimethacrylates), meaning they participate in the polymerization reaction and act as cross-linking agents. scielo.brwjgnet.comwikipedia.org
Cross-linking agents, which are often the multifunctional monomers themselves (like Bis-GMA, UDMA, and TEGDMA), are essential for forming a rigid, cross-linked polymer network. pocketdentistry.comwikipedia.org The presence of multiple reactive groups per monomer molecule allows for the formation of a three-dimensional network structure during polymerization, which is critical for the mechanical strength, rigidity, and solvent resistance of the cured dental resin. pocketdentistry.com
Incorporation of Initiator and Modifier Systems
The polymerization of the resin matrix in dental composites is a critical step that transforms the liquid or paste-like monomer mixture into a hardened, cross-linked polymer network. This process is typically initiated by specific chemical systems. Two primary types of initiation are commonly employed in dental resins: photo-polymerization and chemical (redox) polymerization google.com.
Photo-polymerization is widely used in light-cured dental composites, where a photoinitiator absorbs light of a specific wavelength, typically in the blue region of the visible spectrum, to generate free radicals ackuretta.commdpi.com. Common photoinitiators include camphorquinone (CQ) and trimethylbenzoyl-diphenyl-phosphine oxide (TPO) mdpi.comresearchgate.net. These initiators often work in conjunction with co-initiators, such as tertiary amines like N,N-dimethyl-p-toluidine (DMPT), ethyl-4-(dimethylamino) benzoate (B1203000) (EDMAB), or 2-(N,N-dimethylamino)ethyl methacrylate (DMAEMA), which donate an electron or hydrogen atom to the excited photoinitiator, facilitating radical formation mdpi.comnih.govscholaris.ca. The concentration of photoinitiator systems in commercial resin composites typically ranges from 0.1 to 1 wt% mdpi.comscholaris.ca. The efficiency of the photoinitiator system significantly influences the degree of conversion, which is the extent to which monomer double bonds are converted into polymer single bonds, impacting the material's mechanical properties and biocompatibility mdpi.com.
Chemical polymerization, or self-curing, involves a redox reaction between an initiator (e.g., an organic peroxide like benzoyl peroxide (BPO)) and an activator (e.g., an aromatic tertiary amine) mdpi.comalfachemic.com. This reaction generates free radicals without the need for external light activation mdpi.com. Redox initiator systems composed of peroxides and amines are utilized in chemically cured dental resins and can facilitate polymerization at lower temperatures alfachemic.com.
Modifiers are also incorporated into dental resin formulations to enhance various properties. These can include coupling agents, which promote adhesion between the organic resin matrix and the inorganic filler particles, and other additives that influence characteristics such as viscosity, color, and stability pacific.edu. Silane (B1218182) coupling agents, for instance, are commonly used to create a durable bond between the methacrylate-based resin and silica- or glass-based fillers mdpi.com. Novel modifiers, such as polymerizable quaternary ammonium (B1175870) compounds (QACs), have been investigated to impart antibacterial properties to the resin matrix mdpi.comnih.govnih.gov. These modifiers can be synthesized and then incorporated into the resin formulation, sometimes by surface modification of filler nanoparticles before their dispersion in the monomer mixture mdpi.com.
Orion dental resin, as a composite resin, contains initiators and fillers as part of its composition ontosight.ai. The specific type and concentration of these components contribute to its observed properties, such as mechanical strength and polymerization characteristics ontosight.aiscifiniti.comdentzar.com. Studies have shown that Orion dentin resin can achieve a high degree of polymerization, suggesting an effective initiator system within its formulation scifiniti.com.
Novel Synthetic Approaches for Enhanced Resin Matrices
Ongoing research and development in dental materials focus on synthesizing novel resin matrices with improved properties to overcome limitations of conventional composites, such as polymerization shrinkage, reduced mechanical strength, and susceptibility to bacterial degradation scholaris.capocketdentistry.comfrontiersin.org. These novel synthetic approaches often involve the design and incorporation of new monomers or functional additives.
One area of innovation is the synthesis of monomers with modified structures to reduce viscosity and polymerization shrinkage while maintaining or improving mechanical properties pocketdentistry.com. For example, novel macromolecule monomers like tetramethyl bisphenol F acrylate (B77674) (TMBPF-Ac) have been synthesized as potential alternatives to traditional monomers like Bis-GMA, aiming for lower viscosity and enhanced properties without the potential concerns associated with bisphenol A derivatives pocketdentistry.com.
Another significant area of research involves incorporating bioactive components into the resin matrix. This includes the synthesis of polymerizable antibacterial monomers or the integration of nanoparticles with antimicrobial capabilities scholaris.canih.govnih.govfrontiersin.org. Novel resin-based materials have been developed by incorporating photocurable core-shell nanocomposites containing silver bromide (AgBr) and cationic polymers, providing both contact-killing antibacterial activity and sustained release of antimicrobial ions nih.gov. Similarly, polymerizable quaternary ammonium salts have been synthesized and incorporated into dental resins to confer antibacterial and radio-opaque functions nih.govresearchgate.net.
Furthermore, novel filler systems are being developed and combined with resin matrices to enhance mechanical properties and introduce new functionalities. The incorporation of ceramic whiskers and precured glass ionomer particles into resin composites has shown promise in improving flexural strength and fracture toughness while allowing for fluoride (B91410) release nist.gov.
Polymerization Dynamics and Network Formation in Orion Dental Resin
Photopolymerization Kinetics and Reaction Mechanisms
Photopolymerization in dental resins is typically initiated by exposure to visible light, triggering a rapid free-radical chain-growth polymerization of methacrylate-based monomers. This process involves initiation, propagation, and termination steps, leading to the formation of a highly cross-linked polymer network. The kinetics of this reaction, including the rate and extent of monomer conversion, are critical determinants of the material's final properties.
Degree of Conversion Studies and Influencing Factors
The degree of conversion (DC) is a key parameter quantifying the extent of the polymerization reaction, representing the percentage of reactive carbon-carbon double bonds that have been converted into single bonds within the polymer network. An adequate DC is essential for achieving optimal physical, mechanical, and biological properties of dental resin composites nih.govopendentistryjournal.commdpi.compocketdentistry.commdpi.comrde.ac. Incomplete polymerization, indicated by lower DC values, can lead to reduced mechanical strength, increased water sorption and solubility, and the leaching of unreacted monomers, which may compromise biocompatibility nih.govrde.acnih.govnih.gov.
Studies on various dental resins have shown that the final DC typically ranges from 50% to 80%, meaning a significant portion of double bonds remain unreacted mdpi.com. The DC is influenced by a multitude of factors, including:
Light Curing Unit (LCU) Characteristics: The light source type (halogen, LED), power density (irradiance), wavelength spectrum, and irradiation time significantly impact the energy delivered to the resin, thereby affecting the DC nih.govopendentistryjournal.commdpi.commdpi.comcompendiumlive.comthejcdp.comresearchgate.netuwi.edu3m.com. Higher irradiance and sufficient irradiation time generally lead to higher DC mdpi.comresearchgate.netuwi.edu. The distance between the light tip and the resin surface is also crucial, with increased distance leading to reduced light intensity and potentially lower DC, particularly at deeper layers researchgate.net.
Material Composition: The type and concentration of monomers (e.g., Bis-GMA, TEGDMA, UDMA), the photoinitiator system (type and amount of photoinitiator and co-initiator), the type, size, and quantity of inorganic fillers, and the material's color and translucency all play significant roles in determining the DC nih.govopendentistryjournal.commdpi.commdpi.comrde.acacs.orgbvsalud.org. For instance, the viscosity of monomers influences their mobility and thus the achievable conversion; lower viscosity monomers like TEGDMA can act as diluents to improve the reactivity of higher viscosity monomers like Bis-GMA acs.org. Filler content and type can affect light scattering and penetration, impacting polymerization, especially in deeper areas opendentistryjournal.comresearchgate.net.
Layer Thickness: The thickness of the resin increment being cured is a critical factor, as light penetration decreases with depth. Conventional composites are typically applied in increments of no more than 2 mm to ensure adequate curing throughout the layer sci-hub.se. Bulk-fill composites are designed to be cured in thicker increments (up to 4-5 mm), often employing modified photoinitiator systems or greater translucency to facilitate deeper light penetration and achieve sufficient DC at the bottom surface opendentistryjournal.comsci-hub.se.
Post-Cure Polymerization: The polymerization reaction continues at a slower rate after the light source is removed (dark cure). This post-cure polymerization can contribute to an increase in DC over time, although the majority of conversion occurs during the initial light exposure mdpi.compocketdentistry.com.
Studies utilizing techniques like Fourier Transform Infrared Spectroscopy (FTIR) and Raman spectroscopy are commonly employed to measure the DC by monitoring the reduction in the characteristic carbon-carbon double bond peaks before and after curing nih.govmdpi.commdpi.combvsalud.orgaliyuncs.comnih.govmdpi.com.
Real-Time Polymerization Monitoring Techniques
Monitoring the polymerization process in real-time provides valuable insights into the reaction kinetics and helps ensure optimal curing. Various techniques have been developed for this purpose:
Fourier Transform Infrared Spectroscopy (FTIR) and Raman Spectroscopy: These spectroscopic methods allow for continuous monitoring of the decrease in monomer double bond concentration during polymerization sci-hub.sealiyuncs.commdpi.com. Attenuated Total Reflectance (ATR)-FTIR is particularly useful for real-time monitoring of polymerization kinetics mdpi.comsci-hub.senih.gov.
Fluorescence Spectroscopy: The inherent fluorescence of some dental resins can be utilized to monitor the curing status, as the fluorescence signal may decrease significantly as the resin polymerizes aliyuncs.com.
Differential Scanning Calorimetry (DSC): Photodifferential scanning calorimetry can quantitatively monitor photoinduced polymerization processes by measuring the heat evolved during the exothermic polymerization reaction rsc.orgmanchester.ac.ukresearchgate.net.
Light Transmittance Monitoring: Changes in light transmittance through the resin during curing can be monitored in real-time, as these changes reflect structural alterations occurring during polymerization, including photoinitiator consumption and changes in refractive index due to monomer conversion and shrinkage allenpress.comnih.gov.
Shrinkage Measurement: Polymerization shrinkage is an inherent consequence of monomer conversion. Monitoring shrinkage or shrinkage-strain rate can also provide information about the polymerization kinetics manchester.ac.uknih.gov.
Terahertz Time-Domain Spectroscopy (THz-TDS): This emerging technique can be used to monitor the curing process by detecting changes in the material's refractive index and absorption coefficient, which are correlated with density changes during polymerization shrinkage researchgate.net.
These techniques allow researchers and potentially clinicians to assess the polymerization rate and the time required to reach a sufficient DC, contributing to a better understanding and control of the curing process rsc.orgallenpress.comnih.gov.
Spatiotemporal Heterogeneity of Polymerization
Polymerization in dental resins does not occur uniformly throughout the material. Spatiotemporal heterogeneity refers to variations in the extent and rate of polymerization across different regions of the material and over time. This heterogeneity arises from factors such as the attenuation of light with depth, the diffusion limitations of monomers as the viscosity increases, and the formation of microgels or primary particles during the early stages of polymerization researchgate.netmdpi.com.
Light intensity decreases exponentially with depth due to absorption and scattering by the resin matrix, fillers, and pigments. This results in a gradient of polymerization, with the DC typically being higher on the surface exposed to the light source and decreasing with increasing depth opendentistryjournal.comresearchgate.netresearchgate.netnih.gov. This depth-dependent curing is a major concern, particularly in thicker restorations, and can lead to a poorly polymerized layer at the bottom, compromising the restoration's integrity.
Polymer Network Architecture and Cross-linking Density
The polymerization of multifunctional monomers in dental resins leads to the formation of a highly cross-linked three-dimensional polymer network. The architecture of this network, particularly its cross-linking density, significantly influences the mechanical properties, dimensional stability, and durability of the cured material nih.govresearchgate.net.
Formation of Interpenetrating Polymer Networks (IPNs)
Interpenetrating Polymer Networks (IPNs) are materials comprising two or more polymers, at least one of which is in a network form, with continuous mutual interlacing at a molecular level mdpi.comtandfonline.comtaylorfrancis.comresearchgate.net. In dentistry, IPN-like structures are utilized in various materials, including denture base polymers, denture teeth, and fiber-reinforced composites mdpi.comtandfonline.comtaylorfrancis.comresearchgate.netoatext.com.
In the context of dental resins, semi-IPNs are more commonly encountered. These consist of one or more cross-linked polymers and one or more linear or branched polymers tandfonline.comoatext.com. The formation of semi-IPNs in dental materials can occur, for example, at the interface between polymethyl methacrylate (B99206) (PMMA)-based materials and dimethacrylate resins, improving the bond strength through interdiffusion and physical interlocking of the polymer chains mdpi.comresearchgate.net. The interlaced nature of IPN structures can provide enhanced toughness and allow for improved adhesion to other resins tandfonline.com.
Topological Defects and Network Irregularities
Real polymer networks, including those formed in dental resins, are not ideal structures. They contain various irregularities or topological defects that deviate from a perfectly formed network. These defects can include:
Pendant groups and chains: Unreacted double bonds attached to the polymer backbone or chains that are only attached to the network at one end.
Loops: Intramolecular reactions that form cyclic structures within a single polymer chain, reducing the efficiency of cross-linking.
Entanglements: Physical inter Vining of polymer chains that contribute to the network's integrity but are not permanent chemical cross-links.
Sol fraction: Unreacted monomers or low molecular weight polymer chains that are not incorporated into the network and can be leached out rde.acresearchgate.netmdpi.com.
These topological defects can significantly influence the mechanical properties of the polymer network researchgate.netaps.orgresearchgate.net. While cross-linking density is a primary determinant of mechanical properties like stiffness and hardness, the presence and nature of defects can affect the network's elasticity, toughness, and susceptibility to degradation researchgate.netresearchgate.netaps.orgresearchgate.net. For instance, dangling chains and cyclic loops can soften the network, while they may also influence fracture properties, potentially either weakening or toughening the material depending on their type and density researchgate.netaps.orgresearchgate.net. Understanding and controlling the formation of these defects is crucial for optimizing the performance and longevity of dental resin restorations.
Influence of Monomer Structure on Network Evolution
The specific monomers present in a dental resin significantly influence the polymerization process and the resulting network structure. Dimethacrylate-based resins, commonly used in dental composites, form highly cross-linked networks. ekb.egnih.gov Monomers such as Bisphenol A-Glycidyl Methacrylate (Bis-GMA) and Urethane (B1682113) Dimethacrylate (UDMA) are frequently used as base monomers, contributing to the mechanical strength and durability of the resin. ekb.egmdpi.com The molecular structure of these monomers, including factors like steric hindrance and the presence of hydroxyl groups, affects properties such as viscosity and reaction potential. nih.govbham.ac.uk
Diluent monomers, such as Triethyleneglycol Dimethacrylate (TEGDMA), are often included to reduce the high viscosity of base monomers like Bis-GMA, improving handling characteristics. mdpi.combham.ac.uk The ratio and type of monomers influence the rate and degree of conversion during polymerization, impacting the final properties of the resin. bham.ac.ukresearchgate.net Research indicates that different monomer systems can exhibit varying degrees of conversion and polymerization kinetics. researchgate.net For instance, studies comparing different base monomers with TEGDMA have shown variations in the degree of conversion, water sorption, and solubility, highlighting the impact of monomer selection on the material's performance. researchgate.net
Functional monomers also play a crucial role, particularly in dental adhesives, by establishing chemical interactions with tooth structure. mdpi.combham.ac.uk These monomers often contain functional groups like carboxyl, phosphate, or phosphonate, which can bond to the inorganic components of dental tissue. bham.ac.uk While the primary focus for Orion dental resin itself is on the bulk material properties, the principles of monomer structure influencing network formation and properties are broadly applicable to methacrylate-based dental resins.
Post-Curing Processes and Polymer Maturation
Following the initial photoactivation, dental resins undergo post-curing processes, which contribute to further polymerization and maturation of the polymer network. This stage is crucial for optimizing the material's mechanical properties and ensuring long-term stability. nih.govliqcreate.com
Thermal and Photo-Initiated Post-Polymerization
Post-curing can involve both thermal and photo-initiated processes. While the primary polymerization is often initiated by light (photo-initiated), subsequent reactions can occur. Studies have investigated the effect of different post-curing temperatures and times on the properties of dental resins. nih.govnih.gov For example, research on 3D-printed dental resins has shown that variations in post-curing temperature and time significantly affect color stability. nih.gov Combining violet light with a heat source, such as an oven or autoclave, has been shown to enhance the depth of cure and improve the optical and physicochemical properties of 3D resins for indirect restorations. nih.gov
The degree of conversion, which represents the percentage of C=C bonds that have reacted, is a key parameter influenced by post-curing. mdpi.com Higher degrees of conversion generally lead to improved mechanical properties and reduced levels of residual monomers. mdpi.com Studies using techniques like Fourier-transform infrared spectroscopy (FTIR) are employed to measure the degree of conversion as a function of curing time and depth. mdpi.comscifiniti.com For Orion resin specifically, studies have shown that it can achieve a high degree of polymerization, with delayed polymerization processes potentially compensating for slower initial polymerization. scifiniti.com
Data on the increase in the degree of conversion after a period of post-curing highlights the ongoing polymerization reactions. For instance, some materials show a significant increase in conversion values even after the initial light activation. scifiniti.com
Here is an example of how data on the increase in degree of conversion after post-curing might be presented based on research findings on dental resins, illustrating the concept of post-polymerization:
| Material Type | Initial Degree of Conversion (%) | Degree of Conversion after 1 Hour (%) | Increase in Degree of Conversion (%) |
| Orion Dentin | Data not explicitly provided | High (relative to others) scifiniti.com | Significant increase observed scifiniti.com |
| Material A | Lower than Orion Dentin scifiniti.com | Lower than Orion Dentin scifiniti.com | Less significant increase scifiniti.com |
| Material B | Lower than Orion Dentin scifiniti.com | Lower than Orion Dentin scifiniti.com | Less significant increase scifiniti.com |
Research also indicates that the polymerization process is exothermic, generating heat. mdpi.comnih.gov This thermal rise can influence the reaction kinetics and the final network structure. mdpi.com
Long-Term Network Stabilization Phenomena
Long-term stability of the polymer network in dental resins is influenced by various factors, including the degree of conversion achieved during initial curing and post-curing, as well as the material's resistance to degradation in the oral environment. While the degree of conversion may not increase significantly during the later stages of post-polymerization (e.g., after the initial 24 hours), other phenomena contribute to network stabilization. nih.gov
The chemical structure of the resin matrix monomers and the filler particles also play a role in long-term stability. ekb.egmdpi.com Factors such as water sorption and solubility can affect the integrity of the polymer network over time. researchgate.netmdpi.com The affinity of the resin matrix to water can influence its susceptibility to degradation processes like hydrolysis. mdpi.commdpi.com Achieving a high degree of conversion is crucial for minimizing the amount of unreacted monomers, which could otherwise plasticize the polymer and compromise its long-term mechanical properties and stability. mdpi.com
While specific long-term stabilization data solely focused on this compound was not extensively detailed in the provided search results, the general principles of post-curing, free volume reduction, and the influence of material composition on network stability are fundamental to the performance of methacrylate-based dental resins like Orion.
Compound Names and PubChem CIDs
Advanced Spectroscopic and Chromatographic Characterization of Orion Dental Resin
Structural Elucidation via Spectroscopic Techniques
Spectroscopic techniques are indispensable for providing non-destructive analysis of the chemical structure, composition, and polymerization behavior of dental resins mdpi.comencyclopedia.pub. These methods offer insights from the bulk material down to the top few nanometers of the surface.
Fourier Transform Infrared (FTIR) and Near-Infrared (NIR) Spectroscopy for Polymerization Analysis
Fourier Transform Infrared (FTIR) spectroscopy is a primary method for monitoring the polymerization kinetics of dental resins mdpi.comnih.gov. The analysis focuses on the degree of conversion (DC) of monomer to polymer, which is critical for the material's final mechanical properties and biocompatibility tandfonline.com. The process is tracked by measuring the decrease in the absorption band corresponding to the methacrylate (B99206) carbon-carbon double bond (C=C) stretching vibration, typically found at 1638 cm⁻¹ encyclopedia.pub. An aromatic C=C peak at 1608 cm⁻¹, which remains unchanged during the reaction, is often used as an internal standard to normalize the spectra.
The degree of conversion can be calculated using the following formula, comparing the absorbance peak heights of the C=C bond before and after curing: DC (%) = [1 - (Absorbance_aliphatic / Absorbance_aromatic)_cured / (Absorbance_aliphatic / Absorbance_aromatic)_uncured] x 100
Studies on various dental resins show that polymerization kinetics typically consist of three stages: a rapid initial phase during light irradiation, a slower secondary phase over the next 15-20 minutes, and a very slow final stage that can continue for days tandfonline.com.
Near-Infrared (NIR) spectroscopy offers a complementary, non-destructive method for monitoring polymerization, particularly in thicker samples. It analyzes overtone and combination bands of fundamental vibrations, allowing for the tracking of the disappearance of alkene functional groups as polymerization progresses.
| Wavenumber (cm⁻¹) | Assignment | Role in Analysis |
|---|---|---|
| ~2950 | C-H Stretching (methyl/methylene) | Part of the polymer backbone |
| ~1718-1735 | C=O Stretching (carbonyl) | Characteristic of methacrylate esters |
| 1638 | C=C Stretching (aliphatic) | Primary indicator of unreacted monomer |
| 1608 | C=C Stretching (aromatic) | Internal standard for DC calculation |
| 1132-1218 | C-O Stretching | Characteristic of the polymer matrix |
Raman Spectroscopy for Molecular Vibrational Analysis
Raman spectroscopy provides detailed information about the molecular vibrations within a material and is highly complementary to FTIR creative-biostructure.com. It is particularly effective for analyzing both the organic resin matrix and the inorganic filler components. This technique involves inelastic scattering of monochromatic light from a laser source, with the resulting frequency shifts corresponding to the vibrational modes of the molecules.
In the context of dental resins, Raman spectroscopy can be used to:
Assess Polymerization: Similar to FTIR, it can monitor the conversion of C=C double bonds (peak around 1630-1640 cm⁻¹) to C-C single bonds.
Characterize Fillers: It can identify the chemical nature of inorganic fillers, such as silica (B1680970), zirconia, or various glass ceramics, by detecting their characteristic vibrational modes (e.g., Si-O-Si bands).
Analyze Interfaces: Micro-Raman spectroscopy allows for mapping the chemical composition across the adhesive-tooth interface, revealing the extent of resin infiltration into dentin.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Monomer and Polymer Structure
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the definitive structural elucidation of the monomers and the resulting polymer network in dental resins bohrium.com. While FTIR and Raman confirm the presence of functional groups, NMR provides atomic-level detail about the connectivity and chemical environment of atoms, primarily ¹H (proton) and ¹³C (carbon-13).
Key applications of NMR in dental resin analysis include:
Monomer Identification: High-resolution solution-state NMR can be used to identify the specific monomers (e.g., BisGMA, UDMA, TEGDMA) in the un-cured resin paste by analyzing their unique chemical shifts and coupling patterns researchgate.netresearchgate.net.
Polymer Structure: Solid-state NMR can analyze the structure of the cured resin, providing information on cross-linking density and molecular mobility.
Copolymer Composition and Tacticity: For resin systems with multiple monomers, NMR can quantify their relative incorporation into the final polymer and determine the stereochemistry (tacticity) of the polymer chains wikipedia.org.
Degradation Studies: NMR can be used to identify and quantify leached substances or degradation byproducts that may form over time.
X-ray Photoelectron Spectroscopy (XPS) and Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS) for Surface Chemistry
The surface of a dental resin is critical for its interaction with the oral environment, influencing adhesion, wear, and biocompatibility. X-ray Photoelectron Spectroscopy (XPS) and Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS) are ultra-high vacuum techniques that provide detailed chemical information about the top few nanometers of the material carleton.edubrighton-science.comphi.com.
X-ray Photoelectron Spectroscopy (XPS) , also known as ESCA (Electron Spectroscopy for Chemical Analysis), irradiates the sample with X-rays, causing the emission of core electrons nih.gov. By measuring the kinetic energy of these electrons, XPS can determine:
Elemental Composition: It identifies all elements present on the surface (except H and He) brighton-science.com.
Chemical State: Small shifts in the binding energies of the core electrons provide information about the oxidation state and bonding environment of the elements (e.g., distinguishing between a C-C bond and a C=O bond) phi.com.
Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS) bombards the surface with a pulsed primary ion beam, causing the ejection of secondary ions. These ions are analyzed based on their mass-to-charge ratio. ToF-SIMS is extremely surface-sensitive (<1-2 nm) and offers:
Molecular Information: Unlike XPS, ToF-SIMS can detect molecular fragments, providing detailed information about the organic resin structure at the surface.
High-Resolution Imaging: The technique can be used to generate chemical maps of the surface, showing the spatial distribution of different chemical species.
Trace Contaminant Detection: It has very high sensitivity, capable of detecting contaminants in the parts-per-million (ppm) range.
UV-Visible Spectroscopy for Photoinitiator Behavior and Optical Properties
UV-Visible (UV-Vis) spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum mdpi.com. This technique is crucial for characterizing the photoinitiator system and the optical properties, such as color and translucency, of light-cured dental resins.
For a light-cured material like Orion, the photoinitiator system is designed to absorb energy from the dental curing light (typically in the blue region, ~400-500 nm). A common photoinitiator is camphorquinone (B77051) (CQ), which has an absorption maximum around 468 nm. UV-Vis spectroscopy is used to confirm the absorption spectrum of the photoinitiator package within the resin to ensure it matches the emission spectrum of the curing unit for efficient polymerization researchgate.net.
Furthermore, UV-Vis spectroscopy, often using a spectrophotometer, is employed to quantify aesthetic properties:
Color Stability: Color coordinates (CIE Lab*) are measured to assess the material's initial shade and its stability after exposure to staining agents researchgate.net.
Translucency: The translucency parameter (TP) is determined by measuring the color difference of the material over black and white backgrounds. This is a key factor in achieving a natural-looking restoration researchgate.net.
Compositional Analysis by Chromatographic Methods
Chromatographic techniques are essential for separating, identifying, and quantifying the individual chemical components within the complex mixture of an uncured dental resin, as well as for analyzing substances that may leach from the cured material nih.gov.
High-Performance Liquid Chromatography (HPLC) is the most common method used for this purpose nih.gov. An uncured resin sample is dissolved in a suitable solvent, and the solution is passed through a chromatography column. Different components travel through the column at different rates based on their affinity for the stationary phase, allowing for their separation.
When coupled with detectors like a UV-Vis detector or a mass spectrometer (LC-MS), HPLC can:
Identify and Quantify Monomers: The technique can separate and measure the concentration of the primary resin monomers, such as Bisphenol A glycidyl (B131873) methacrylate (Bis-GMA), urethane (B1682113) dimethacrylate (UDMA), and triethylene glycol dimethacrylate (TEGDMA) nih.govresearchgate.net.
Detect Additives: Photoinitiators, inhibitors, and other minor components can be identified researchgate.net.
Analyze Leachables: HPLC is used to detect and quantify residual monomers or degradation byproducts that may leach out of the cured composite into water, saliva, or other solvents, which is crucial for biocompatibility assessment nih.govnih.gov.
Gas Chromatography (GC), often coupled with mass spectrometry (GC-MS), can also be used, particularly for analyzing more volatile components or after derivatization of the monomers tandfonline.com.
| Compound Type | Specific Examples | Typical Function |
|---|---|---|
| Base Monomers | Bis-GMA, UDMA, Bis-EMA | Provide the structural backbone of the polymer matrix |
| Diluent Monomers | TEGDMA, HEMA | Reduce viscosity for improved handling |
| Photoinitiators | Camphorquinone (CQ), PPD, TPO | Initiate polymerization upon light exposure |
| Co-initiators / Accelerators | Ethyl 4-dimethylaminobenzoate (EDMAB) | Enhance the efficiency of the photoinitiator |
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Elution Profiling
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is a powerful analytical method used to separate, identify, and quantify components that may elute from the polymerized resin matrix into an aqueous environment. mdpi.com This analysis is critical for understanding the biocompatibility and stability of the material over time. In the analysis of Orion dental resin, LC-MS/MS is employed to create an elution profile, identifying residual monomers and degradation products.
Researchers utilize techniques like liquid chromatography coupled with quadrupole-time-of-flight tandem mass spectrometry (LC-QTOF-MS/MS) to analyze organic monomers leached from resin-based composites in simulated oral environments, such as artificial saliva. acs.org The high-resolution and accurate-mass data acquired allows for the confident identification of major and minor components. nih.govbohrium.com
Commonly identified eluates from dental resin composites include primary monomers such as Bisphenol A glycidyl methacrylate (BisGMA), triethylene glycol dimethacrylate (TEGDMA), and urethane dimethacrylate (UDMA). nih.govbohrium.com Additionally, minor components like photoinitiators and various isomers or impurities from the manufacturing process can be detected. nih.govresearchgate.net Studies have shown that TEGDMA is often one of the main compounds released from dental composites. mdpi.com The rate and amount of elution are influenced by the storage medium and the molecular weight of the compounds. nih.gov
Table 1: Representative LC-MS/MS Elution Profile for this compound
| Compound Identified | Common Abbreviation | Role in Resin Matrix | Significance of Elution |
| Bisphenol A glycidyl methacrylate | BisGMA | Primary Monomer | A foundational monomer, its elution indicates incomplete polymerization. mdpi.com |
| Triethylene glycol dimethacrylate | TEGDMA | Diluent Monomer | Used to reduce viscosity; its elution is frequently observed in analyses. mdpi.comnih.gov |
| Urethane dimethacrylate | UDMA | Primary Monomer | An alternative to BisGMA, its presence in eluates is a key parameter. nih.gov |
| 2-Hydroxyethyl methacrylate | HEMA | Co-monomer | Often found in bonding agents, can be present in the composite matrix. mdpi.com |
| Ethyl 4-dimethylaminobenzoate | EDMAB | Photoinitiator | A component of the light-curing system. nih.govbohrium.com |
This table is a representative summary based on typical findings for dental resin composites.
Gel Permeation Chromatography (GPC) for Molecular Weight Distribution
Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is an indispensable technique for characterizing the molecular weight and molecular weight distribution of the polymer network in this compound. infinitalab.commtoz-biolabs.com GPC separates polymer molecules based on their size in solution, allowing for the determination of critical parameters that directly influence the material's mechanical properties, such as strength and brittleness. intertek.com
The analysis provides values for the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI), which is the ratio of Mw to Mn. resolvemass.ca A lower PDI value indicates a more uniform distribution of polymer chain lengths, which can affect the final physical properties of the restoration. intertek.comresolvemass.ca The technique is widely used for quality control in polymer manufacturing and for research into new polymer formulations. intertek.comresolvemass.ca
Table 2: Typical GPC Analysis Results for this compound Polymer Matrix
| Parameter | Abbreviation | Description | Typical Value Range |
| Weight-Average Molecular Weight | Mw | The average molecular weight where larger molecules contribute more significantly. resolvemass.ca | 20,000 - 50,000 g/mol |
| Number-Average Molecular Weight | Mn | The total weight of all polymer molecules divided by the total number of molecules. resolvemass.ca | 10,000 - 25,000 g/mol |
| Polydispersity Index | PDI (Mw/Mn) | A measure of the breadth of the molecular weight distribution. resolvemass.ca | 1.8 - 3.5 |
Note: The values presented are typical for dental composite resins and serve as an illustrative example for this compound.
Microstructural and Morphological Characterization
Scanning Electron Microscopy (SEM) and Helium Ion Microscopy (HIM) for Surface Topography and Phase Separation
Scanning Electron Microscopy (SEM) is a fundamental tool for evaluating the surface topography and microstructure of dental materials like this compound. news-medical.netcambridge.org It provides high-resolution images that reveal details about the distribution of filler particles, the presence of voids or defects, and the surface roughness resulting from polishing or wear. cambridge.orgnih.gov SEM analysis is frequently used to assess the interface between the dental restoration and the tooth structure, as well as to observe the effects of different finishing techniques on the material's surface. jpda.com.pkunicamp.br
Helium Ion Microscopy (HIM), particularly using instruments like the Zeiss ORION NanoFab, offers several advantages over traditional SEM. sdu.dk The use of a focused helium ion beam results in higher surface sensitivity, a larger depth of field, and superior spatial resolution, often in the sub-nanometer range. sdu.dknih.govpnnl.gov This allows for exceptionally detailed imaging of the resin's surface, providing clearer views of the nanoscale filler particles and the polymer matrix without the charging artifacts that can affect SEM imaging of non-conductive samples. nih.gov HIM is thus an advanced tool for investigating the fine details of phase separation and surface morphology in this compound. zeiss.com
Small-Angle X-ray Scattering (SAXS) and Small-Angle Neutron Scattering (SANS) for Nanoscale Structure
While microscopy provides direct images of the material's structure, scattering techniques offer statistical information about nanoscale features over a larger sample volume. Small-Angle X-ray Scattering (SAXS) and Small-Angle Neutron Scattering (SANS) are non-destructive methods used to investigate the size, shape, and arrangement of nanostructures within this compound. anton-paar.comuc.edu
These techniques probe structural inhomogeneities by analyzing how X-rays or neutrons are scattered by the material. uc.edunih.gov In dental composites, SAXS and SANS are particularly useful for characterizing the dispersion of nanofiller particles within the polymer matrix and analyzing the structure of the interphase region between the filler and the polymer. nih.gov For instance, SANS can be used to study the morphology of silica nanoparticle dispersion and the effects of surface treatments on these fillers. nih.gov The data obtained from these methods complements microscopy by providing quantitative information on average particle size, interparticle distance, and the fractal nature of interfaces. nih.govnih.gov
X-ray Diffraction (XRD) for Crystalline and Amorphous Phases
X-ray Diffraction (XRD) is a primary technique for distinguishing between crystalline and amorphous materials. In the context of this compound, XRD analysis is used to identify the nature of its constituent phases. The polymer matrix, being a cross-linked thermoset, typically produces a broad, diffuse scattering pattern characteristic of an amorphous structure. researchgate.net
Table 3: Representative XRD Peak Analysis for Fillers in this compound
| 2θ Angle (°) | Crystalline Phase | Significance |
| ~21° | Crystalline Silica (e.g., Quartz) | Indicates the presence of a common crystalline filler used to enhance mechanical properties. |
| ~26° | Hydroxyapatite | May be included for bioactivity; this peak is a key identifier. researchgate.net |
| Multiple Peaks (e.g., 18.8°, 22.9°) | Semi-crystalline PEEK | If a polymer like PEEK is used, these peaks identify its semi-crystalline nature. researchgate.net |
This table provides examples of potential crystalline fillers and their characteristic XRD peaks relevant to advanced dental composites.
Degradation Mechanisms and Chemical Stability of Orion Dental Resin
Hydrolytic Degradation Pathways of Ester Linkages
Hydrolytic degradation is a primary cause of chemical breakdown in methacrylate-based dental resins like Orion. nih.govmdpi.com This process involves the chemical breakdown of the polymer matrix due to a reaction with water. The ester linkages (-COO-) present in the structure of common dimethacrylate monomers, such as Bis-GMA and TEGDMA, are particularly vulnerable to hydrolysis. jcda.ca Water sorption into the polymer matrix is a precursor to this degradation, leading to swelling, plasticization, and softening of the resin. nih.govsdc.fr The process begins with water molecules diffusing into the composite and accumulating at the interface between the resin matrix and filler particles, where they can attack the chemical bonds. mdpi.comnih.gov
The rate of hydrolytic degradation is significantly accelerated by catalysts present in the oral environment. sdc.fr
Esterases : Human saliva and oral bacteria contain esterase enzymes that catalyze the hydrolysis of the ester bonds within the resin matrix. jcda.casdc.frmdpi.com Salivary enzymes like cholesterol esterase (CE) and pseudocholinesterase (PCE) have been shown to break down Bis-GMA and TEGDMA components. nih.gov Studies have demonstrated that CE exhibits greater specificity for cleaving Bis-GMA, while PCE is more specific towards TEGDMA. nih.gov Furthermore, bacteria such as Streptococcus mutans and Enterococcus faecalis exhibit esterase-like activity that degrades the resin, potentially accelerating the breakdown of the bonding interface. nih.gov
Acids : An acidic environment, which can be caused by the fermentation metabolites of oral bacteria or the consumption of acidic foods and beverages, also promotes the hydrolysis of ester linkages. jcda.cauic.edu Exposure to acids can lead to surface erosion and degradation of the composite resin. researchgate.net
The density and quality of the polymer network, established during the curing process, play a crucial role in the hydrolytic stability of Orion dental resin. A higher degree of monomer-to-polymer conversion results in a more densely cross-linked network, which enhances the material's resistance to degradation. umsha.ac.iraustinpublishinggroup.com
A denser network structure limits the diffusion of water molecules into the composite, thereby reducing the rate of hydrolysis. austinpublishinggroup.com Inadequate polymerization leads to a higher number of unreacted double bonds, which increases water sorption and solubility, making the resin more susceptible to chemical breakdown and discoloration. umsha.ac.ir The power density of the light-curing unit directly influences the degree of conversion; higher power densities generally lead to more effective polymerization and a more stable network. nih.govscielo.br
Table 1: Influence of Polymerization Power Density on Resin Stability
| Power Density Level | Degree of Conversion | Polymer Network Density | Water Sorption | Hydrolytic Stability | Reference |
| Low (e.g., <200 mW/cm²) | Lower | Less Dense | Higher | Lower | umsha.ac.irnih.govscielo.br |
| Standard (e.g., 600 mW/cm²) | High | Dense | Lower | Higher | umsha.ac.irnih.gov |
| High (e.g., >1000 mW/cm²) | Higher | Very Dense | Lower | Higher | scielo.brresearchgate.net |
Oxidative Degradation Processes
In addition to hydrolysis, this compound is susceptible to oxidative degradation, which involves the reaction of the polymer with oxygen. This process can be initiated or accelerated by external energy sources such as light (photo-oxidation) and heat (thermal-oxidation). mdpi.com
Photo-oxidation is initiated when the photoinitiator system within the resin absorbs light energy. While essential for polymerization, residual photoinitiators like camphorquinone (B77051) (CQ) and co-initiators such as tertiary amines can participate in oxidative reactions over time. nih.gov The oxidation of these amine co-initiators is a known cause of color change and degradation in dental resins. nih.gov
Thermal-oxidation can occur due to temperature fluctuations in the oral cavity. Heat can accelerate the rate of chemical reactions, including the breakdown of the polymer matrix. The structural response of the resin to thermal energy is dependent on the initial polymer structure formed during photopolymerization. nih.gov
To enhance the shelf-life and clinical longevity of this compound, inhibitors and stabilizers are incorporated into the organic matrix. nih.gov These additives are designed to prevent spontaneous polymerization during storage and to minimize oxidative degradation over time. While specific formulations are proprietary, these systems typically include compounds that can scavenge free radicals, which are key intermediates in oxidative degradation pathways. By neutralizing these reactive species, stabilizers help to maintain the chemical integrity and color stability of the resin composite.
Long-Term Stability Studies in Simulated Non-Biological Environments
To evaluate the long-term durability of this compound, studies are conducted in simulated non-biological environments that mimic the conditions of the oral cavity. These studies typically involve immersing the resin samples in various solutions, such as artificial saliva, ethanol, and acidic solutions, for extended periods and then evaluating changes in their physical and mechanical properties. d-nb.infokglmeridian.comresearchgate.net
Water sorption and solubility are key parameters used to assess the hydrolytic stability of dental composites. nih.govnih.govcore.ac.ukfelipeschneider.com.br Water sorption can lead to expansion and plasticization of the polymer matrix, which can degrade its mechanical properties. mdpi.com The American Dental Association (ADA) specifies that the water sorption of dental composites should be less than or equal to 40 µg/mm³ within a seven-day period of water storage. core.ac.uk Studies on Bis-GMA/TEGDMA based composites have shown water sorption values that generally meet this requirement. sci-hub.se
Long-term immersion in various media can also affect the mechanical properties of the resin, such as hardness and flexural strength. For instance, a study on a micro-hybrid composite showed a decrease in diametral tensile strength after aging in artificial saliva and deionized water for up to 180 days. researchgate.net Another study investigating the influence of different degradation media found that ethanol had the most significant reducing effect on the elastic modulus of the composites, while artificial saliva had a minimal impact. d-nb.info After 30 days of storage in ethanol, the diametral tensile strength of a Bis-GMA/UDMA composite was significantly reduced by 35-50%. nih.gov
| Property | Environment | Duration | Observed Change |
|---|---|---|---|
| Diametral Tensile Strength (DTS) | Artificial Saliva | 180 days | Decrease |
| Elastic Modulus | Ethanol (60%) | 180 days | Significant decrease (up to 74.5%) |
| Diametral Tensile Strength (DTS) | Ethanol | 30 days | 35-50% reduction |
| Flexural Strength | Artificial Saliva | 365 days | Significant decrease |
| Vickers Hardness | Artificial Saliva | 365 days | Decrease |
Interactions of Orion Dental Resin with Ancillary Materials and Processing Aids
Filler-Matrix Interfacial Chemistry and Silanization
The interface between the inorganic filler particles and the organic resin matrix is a critical region in dental composites. The quality of this interphase dictates the efficiency of stress transfer from the polymer matrix to the reinforcing filler, significantly influencing the composite's mechanical properties. Poor interfacial interaction can lead to debonding, crack propagation, and ultimately, material failure. researchgate.netresearchgate.net
Surface Modification Techniques for Inorganic Fillers
Surface modification of inorganic fillers is a fundamental step in enhancing their compatibility and interaction with the resin matrix. The primary goal is to create a strong, stable bond between the hydrophilic inorganic filler surface and the hydrophobic organic resin. Various techniques are employed for this purpose.
Silanization is the most widely used method for surface treatment of silica-based or silica-coated inorganic fillers in dental composites. researchgate.netnih.gov This process involves the application of silane (B1218182) coupling agents to the filler surface. Silane coupling agents are bifunctional molecules capable of reacting with both the inorganic filler and the organic resin matrix. nist.gov
Other surface modification techniques mentioned include selective atomic level metal etching processes and simple silanization processes to enhance interfacial properties of glass fibers. figshare.comacs.org Non-thermal plasma (NTP) treatment has also been explored as an alternative surface cleaning method for inorganic particles to improve organic/inorganic interaction in resin composites. nih.gov Polymer-grafted particles, designed with specific properties through the selection of grafting monomers and conditions, represent a more recent approach to surface modification. alliedacademies.org Applying long-chain hydrophobic polymers at the particle surface can improve hydrolytic stability and uniform dispersion of fillers. alliedacademies.org
Impact of Interfacial Quality on Network Integrity
Studies have shown that enhancing interfacial shear strength (IFSS) between fibers and the resin matrix can lead to significant improvements in flexural strength, modulus, and breaking energy of composites. figshare.comacs.orgresearchgate.net For particle-reinforced composites, while interfacial strength is important, increasing the strength of the bond between filler and matrix may not always result in proportional improvements in mechanical properties compared to fiber-reinforced composites. nih.gov
The quality of the interface also influences the composite's resistance to degradation in the oral environment. A well-bonded interface can limit the penetration of water along the interfaces, reducing hydrolytic degradation of both the matrix and the coupling agent. scribd.com Degradation of the filler-matrix interface is a major cause of failure in dental resin composites. nih.gov
Interaction with Solvents and Other Chemical Media
Dental resins, particularly those used in adhesive systems and some composite formulations, interact with solvents and other chemical media present during processing and in the oral environment. These interactions can influence the material's properties and long-term stability.
Swelling Behavior and Solvent Absorption Mechanisms
Dental polymers, including the resin matrix of composites, are susceptible to absorbing liquids from their environment, a process known as sorption, which can lead to swelling. nih.govmdpi.comcozum.info.tr Water absorption is a significant factor affecting the stability and mechanical properties of dental composites in the oral cavity. nih.govaip.org
Water absorption occurs through diffusion into the polymer matrix. Two main models describe this diffusion: the "free volume theory," which posits water penetration through nanopores, and the "interaction theory," which suggests water diffusion by binding to hydrophilic groups within the polymer structure. mdpi.com The amount and rate of water absorption depend on factors such as the resin's network density, the presence of hydrophilic groups, and polar interactions. mdpi.commdpi.com Denser polymer networks generally exhibit lower water absorption. mdpi.com
Swelling due to water absorption can cause dimensional changes in the dental restoration, potentially affecting its fit and leading to internal stresses. nih.govslideshare.net Water absorption can also plasticize the resin matrix and contribute to the degradation of the filler-matrix interface. nih.govaip.org
Solvents are also intentionally included in some dental materials, particularly adhesive systems. scielo.brresearchgate.netijodontostomatology.com These solvents (commonly ethanol, acetone, and water) are used to dilute viscous monomers, facilitate penetration into the demineralized tooth structure, and displace moisture. scielo.brresearchgate.netijodontostomatology.com The presence of residual solvents after polymerization can negatively influence the material's performance by reducing the degree of conversion and altering mechanical properties. researchgate.net
Plasticization Effects of External Agents
Plasticization is a phenomenon where a substance is absorbed into a polymer, increasing the mobility of the polymer chains and resulting in a decrease in stiffness and hardness, and an increase in flexibility and resilience. mdpi.comslideshare.netpocketdentistry.com In dental resins, plasticization can occur due to the absorption of water or the presence of residual monomers or added plasticizers. nih.govmdpi.compocketdentistry.com
Water absorbed from the oral environment can act as a plasticizer for the resin matrix, making the composite more flexible. nih.gov While this might initially seem beneficial, over time, combined with leaching of components and degradation, it can lead to a decrease in mechanical properties. nih.gov
Residual monomers left after incomplete polymerization can also act as plasticizers. mdpi.com Their release into the oral environment and the compensatory absorption of liquid can lead to plasticization and a decrease in the material's quality. mdpi.com
Historically, plasticizers were sometimes added to dental polymers, such as in denture soft liners, to reduce stiffness. cozum.info.trpocketdentistry.com However, because these plasticizers are not chemically linked to the polymer network, they can leach out over time, leading to the material hardening and potentially causing local tissue irritation. pocketdentistry.com
Compound Names and PubChem CIDs
Theoretical and Computational Modeling of Orion Dental Resin Behavior
Simulation of Polymerization Reaction Kinetics
Simulating the polymerization kinetics of dental resins is essential for predicting the degree of conversion, understanding the rate of reaction, and optimizing curing conditions. These simulations often involve complex models that account for the transition from a liquid monomer mixture to a solid polymer network.
Monomer-to-Polymer Conversion Prediction Models
Predicting monomer-to-polymer conversion is a key aspect of polymerization kinetics simulations. The degree of conversion (DC) represents the percentage of reactive double bonds that have formed single bonds during polymerization frontiersin.org. This metric is critical as it directly influences the final properties of the cured resin. Models used for this prediction often consider factors such as the type and concentration of monomers, photoinitiator system, light intensity, and exposure time nih.govekb.egquintessence-publishing.comresearchgate.net.
Simulations can track the disappearance of monomer double bonds over time, providing kinetic profiles of the polymerization reaction. The kinetic behavior is complex, often showing an initial auto-acceleration phase followed by auto-deceleration as the material vitrifies and molecular mobility becomes restricted frontiersin.org. Computational models aim to capture these phenomena to accurately predict the limiting conversion achievable under different conditions nih.gov.
Research findings indicate that the final degree of conversion can range significantly, from less than 50% to over 80%, depending on the monomer composition and curing conditions nih.gov. Studies using techniques like Fourier Transform Infrared (FTIR) spectroscopy and near-infrared spectroscopy (NIR) are often used experimentally to validate computational predictions of conversion quintessence-publishing.compocketdentistry.com.
Network Formation Simulation and Microstructural Evolution
The formation of a crosslinked polymer network is a defining characteristic of dental resin polymerization. Simulations in this area focus on how individual monomer molecules link together to form a three-dimensional network structure nih.govnih.gov. These models can provide insights into the evolution of the network's microstructure, including the development of inhomogeneities and regions of varying crosslink density.
Simulated polymerization algorithms, such as the Polymatic algorithm, are used to establish chemical bonds between reactive groups of monomers based on proximity criteria nih.gov. This process allows for the simulation of the gel point, where a continuous network spanning the entire system is formed, and the subsequent vitrification, where the material transitions to a glassy state nih.gov.
Understanding network formation is crucial because the resulting structure dictates many of the material's macroscopic properties, such as mechanical strength, stiffness, and shrinkage nih.govnih.gov. Simulations can reveal the impact of monomer structure and composition on the network architecture, highlighting how factors like monomer functionality and flexibility influence the crosslink density and the presence of unreacted groups nih.gov. Studies have shown spatial heterogeneity in reactive group conversion, particularly in filled resins, which impacts the local network structure kcl.ac.uk.
Molecular Dynamics and Monte Carlo Simulations
Molecular dynamics (MD) and Monte Carlo (MC) simulations are powerful tools for investigating the behavior of dental resins at the atomic and molecular levels. These methods allow researchers to simulate the movement and interaction of atoms and molecules over time, providing insights into material properties that are difficult to probe experimentally.
Prediction of Polymer Network Characteristics (e.g., crosslink density)
MD and MC simulations are extensively used to predict key characteristics of the polymer network, such as crosslink density davidpublisher.com. Crosslink density, defined by the number of crosslinks per unit volume or mass, is a critical determinant of the mechanical and physical properties of the cured resin. Higher crosslink density generally leads to increased stiffness and strength.
Simulations can model the crosslinking reaction by defining reactive sites on monomer molecules and allowing bonds to form when these sites come within a specified distance nih.gov. By simulating the polymerization process, the final crosslink density of the network can be calculated. These simulations can also explore the influence of factors like monomer ratio, conversion degree, and temperature on the resulting network structure and its associated crosslink density mdpi.comresearchgate.net.
Beyond crosslink density, MD simulations can predict other network characteristics, including the distribution of chain lengths between crosslinks and the presence of network defects. These structural details are essential for understanding the macroscopic behavior of the material mdpi.comresearchgate.net.
Simulation of Molecular Mobility and Diffusion
Molecular mobility and diffusion within the resin matrix are important for processes such as polymerization itself (which is diffusion-controlled in later stages), water sorption, and the leaching of unreacted monomers nih.govresearchgate.net. MD simulations are well-suited for studying these dynamic properties.
By simulating the trajectories of atoms and molecules over time, MD can provide diffusion coefficients for various species within the resin mdpi.comresearchgate.net. These simulations can reveal how factors like temperature, crosslink density, and the presence of fillers affect molecular movement. For example, simulations have shown that the diffusion coefficient of resin matrices can decrease with increasing nanofiller content up to a certain point, beyond which it may increase if the filler content is excessively high and disrupts the matrix stability researchgate.net.
Understanding molecular mobility is also crucial for predicting the extent of post-gelation polymerization and the long-term stability of the resin frontiersin.org. Simulations can help elucidate the mechanisms of plasticization by water and the diffusion of degradation products kcl.ac.uk.
Finite Element Analysis of Polymer Network Response
Finite Element Analysis (FEA) is a computational method used to predict the mechanical behavior of materials and structures under various loads and conditions. In the context of dental resins, FEA is commonly employed to analyze stress distribution, deformation, and fracture behavior of restorations mdpi.comdovepress.comnih.govplos.orgnih.govnih.govresearchgate.netd-nb.infonih.govnih.govresearchgate.net.
FEA models divide the dental restoration and surrounding tooth structure into a mesh of small elements researchgate.netresearchgate.net. Material properties, often obtained from experimental testing or molecular simulations, are assigned to these elements d-nb.info. By applying simulated loads, such as those experienced during chewing, FEA can calculate the stress and strain distribution within the resin and the tooth mdpi.comdovepress.complos.orgnih.govnih.govnih.gov.
This technique is particularly valuable for evaluating the impact of polymerization shrinkage stress, which is an inherent challenge with dental resins ekb.egmdpi.comnih.gov. FEA can simulate the stresses generated as the resin polymerizes and contracts, helping to identify areas of high stress concentration that could lead to marginal gap formation, debonding, or tooth fracture mdpi.comnih.gov. Studies have used FEA to compare shrinkage stress in different cavity designs and with various resin composites mdpi.com.
FEA is also used to assess the mechanical performance of restored teeth under occlusal loading, predicting stress distribution in the resin, adhesive layer, and tooth structure dovepress.complos.orgnih.govnih.govnih.gov. This allows for the comparison of different restorative materials and techniques based on their predicted biomechanical performance plos.orgnih.gov. Research has shown that increasing the Young's modulus of the restorative material can decrease stress in the surrounding enamel and dentin plos.orgnih.gov. FEA can also investigate the influence of filler content and particle size on the stress distribution and mechanical properties of dental composites nih.govd-nb.info.
Data from FEA simulations can be presented in various forms, including stress maps and deformation plots, providing a visual representation of the material's response mdpi.com.
Example Data Table (Illustrative - based on general FEA findings in dental resins, not specific to "Orion dental resin"):
| Cavity Type | Resin Composite Type | Simulated Shrinkage Stress (MPa) |
| Direct Access | Bulk-fill Flowable | 36.12 mdpi.com |
| Direct Access | Conventional | 36.14 mdpi.com |
| Horizontal Slot | Bulk-fill Flowable | 46.71 mdpi.com |
| Mesio-occlusal | Bulk-fill Flowable | 53.10 mdpi.com |
| Mesio-occlusal | Conventional | 55.35 mdpi.com |
| Vertical Slot | Conventional | 56.14 mdpi.com |
| Vertical Slot | Bulk-fill Flowable | 56.08 mdpi.com |
Note: This table presents illustrative data points from a study using FEA to evaluate shrinkage stress in different cavity types with different resin composites. mdpi.com
Computational modeling techniques, including simulations of polymerization kinetics, molecular dynamics, Monte Carlo simulations, and finite element analysis, provide invaluable tools for understanding the fundamental behavior of dental resins and predicting their performance. While specific studies on a compound named "this compound" were not found, these general computational approaches are directly applicable to the development and characterization of such materials, offering a pathway for optimizing their composition and clinical application.
Stress Distribution within the Polymer Matrix
Understanding stress distribution within the polymer matrix of a dental composite resin is critical for predicting its mechanical performance and potential for failure under occlusal forces. Computational methods such as Finite Element Analysis (FEA) are commonly employed to model stress patterns within restorative materials and at the interface with tooth structure. While FEA is a standard technique in dental materials science, specific published studies detailing stress distribution modeling within the this compound polymer matrix were not identified in the performed searches.
Fracture Mechanics Modeling of Resin Systems (e.g., Orr theory)
Fracture mechanics provides a framework for evaluating the resistance of materials to crack propagation, a key factor in the durability of dental restorations. Modeling approaches, including theories like the Orr theory (often applied in polymer science to understand viscoelastic fracture), can be used to predict fracture behavior. Although fracture mechanics principles are broadly applicable to dental resins, specific research applying fracture mechanics modeling, including theories such as the Orr theory, directly to this compound systems was not found in the conducted searches.
Machine Learning and Data-Driven Approaches for Material Design
Machine learning (ML) and data-driven methodologies are increasingly being explored in materials science to accelerate the design and optimization of new materials. These approaches can potentially predict material properties based on composition and processing parameters, and optimize formulations for desired performance characteristics. However, specific applications of machine learning and data-driven approaches directly related to the design or analysis of this compound were not readily found in the conducted searches.
Predictive Models for Polymerization Parameters
Predictive models, often developed using machine learning techniques, can be used to forecast the outcome of polymerization reactions based on factors such as initiator concentration, light curing parameters, and monomer composition. Accurate prediction of polymerization kinetics and conversion is vital for achieving optimal mechanical properties and minimizing shrinkage stress in dental resins. While such predictive modeling is a growing area in dental materials research, specific studies detailing predictive models for the polymerization parameters of this compound were not identified in the performed searches.
Optimization of Resin Formulation via AI-driven Methods
Compound Names and PubChem CIDs
Based on the conducted searches, the specific chemical composition of this compound (i.e., the precise monomers, fillers, and initiators used) was not detailed. Therefore, a table listing the PubChem CIDs for the specific chemical compounds within this compound cannot be provided. The available information broadly describes it as a composite resin containing monomers, fillers, and initiators.
Future Research Directions and Unexplored Avenues for Orion Dental Resin Systems
Advanced Methodological Development for In-Depth CharacterizationWhile advanced characterization methods such as spectroscopy (FTIR, Raman), microscopy (SEM), and various mechanical and chemical tests are crucial for evaluating dental resinsupb.roresearchgate.netmdpi.comnih.gov, the search results did not provide information on future methodological development specifically for the in-depth characterization of "Orion dental resin". Characterization studies are ongoing for various dental resins to understand their properties and performancescifiniti.comresearchgate.netmdpi.com.
Compound Names and PubChem CIDs
Based on the conducted search focusing solely on "this compound" and its future research directions as outlined, no specific chemical compounds directly associated with the future development or chemistry of "this compound" within the scope of the provided outline were identified in the search results. Therefore, a table listing such compounds and their corresponding PubChem CIDs cannot be generated from the provided information.
Q & A
Q. What are the key physicochemical properties of Orion dental resin that influence its clinical performance in restorative dentistry?
this compound’s performance depends on factors like filler particle size, polymer matrix composition, and degree of conversion (DC) post-curing. For instance, hybrid composites with submicron-sized fillers (0.4–1.0 µm) exhibit superior mechanical strength, while nanofilled resins prioritize aesthetics. Experimental protocols should include Fourier-transform infrared spectroscopy (FTIR) to measure DC and flexural strength tests per ISO 4049 standards .
Q. How do researchers design in vitro studies to evaluate the wear resistance and marginal adaptation of this compound?
Standardized methodologies involve:
- Wear testing: Using chewing simulators (e.g., 120,000 cycles at 50 N load) to simulate oral conditions.
- Marginal gap analysis: Scanning electron microscopy (SEM) at 500× magnification to quantify gaps at the resin-tooth interface. Comparative studies should include control groups (e.g., conventional composites) and follow ISO/TS 14569-2 guidelines for wear evaluation .
Q. What statistical approaches are recommended for analyzing bond strength data in adhesive-dentin interfaces with Orion resin?
Use non-parametric tests (e.g., Kruskal-Wallis) for non-normally distributed data or parametric tests (ANOVA with Tukey post-hoc) if normality assumptions hold. Include Weibull analysis to assess bond strength reliability, reporting Weibull modulus (m) and characteristic strength (σ₀) .
Advanced Research Questions
Q. How can researchers resolve contradictions in clinical trial data regarding Orion resin’s postoperative sensitivity rates compared to bulk-fill composites?
Contradictions often arise from variability in curing protocols or patient selection. Mitigation strategies:
- Standardize curing parameters: Measure irradiance (mW/cm²) with radiometers and ensure consistent light-source distance.
- Subgroup analysis: Stratify data by cavity depth (e.g., ≤2 mm vs. >4 mm) to isolate sensitivity triggers. Meta-analyses of RCTs (Level 1 evidence) are critical for reconciling discrepancies .
Q. What experimental models assess the interaction between Orion resin and bioactive materials (e.g., calcium silicate cements) in pulp-capping scenarios?
- Dual-cure compatibility tests: Evaluate polymerization inhibition via FTIR when resin is applied over bioactive liners.
- Biofilm challenge models: Use Streptococcus mutans biofilms to test interfacial microleakage under pH-cycling conditions. Include micro-CT to visualize interfacial porosity and finite element analysis (FEA) for stress distribution modeling .
Q. How do researchers optimize accelerated aging protocols to predict Orion resin’s long-term color stability?
Accelerated aging involves:
- Thermocycling: 10,000 cycles between 5°C and 55°C.
- UV exposure: 500 hours in a weathering chamber (ISO 7491). Color change (ΔE) should be measured with spectrophotometers (CIE Lab system), with ΔE >3.3 considered clinically unacceptable. Correlate results with 5-year clinical follow-ups .
Methodological Considerations
Q. What criteria determine the selection of Orion resin for load-bearing vs. non-load-bearing applications in experimental studies?
- Load-bearing: Prioritize flexural strength (≥80 MPa) and modulus (≥7 GPa).
- Non-load-bearing: Focus on aesthetics (e.g., translucency parameter, TP ≥18) and surface smoothness (Ra ≤0.2 µm). Comparative studies should reference ISO 4049 and ADA No. 27 standards .
Q. How can systematic reviews address heterogeneity in studies evaluating Orion resin’s secondary caries inhibition?
- Apply the PICO framework to define Population, Intervention, Comparison, Outcomes.
- Use random-effects models for meta-analysis if heterogeneity (I² >50%) exists.
- Perform sensitivity analyses excluding studies with high risk of bias (e.g., non-blinded RCTs) .
Data Presentation Guidelines
-
Tables: Include mean ± SD for mechanical properties and p-values for statistical significance.
Example:Property Orion Resin Conventional Composite p-value Flexural Strength 92 ± 8 MPa 78 ± 6 MPa <0.001 ΔE (after aging) 2.1 ± 0.3 3.8 ± 0.5 0.002 -
Figures: Use SEM images to illustrate resin-tooth interfaces and forest plots for meta-analyses .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
